Cas no 764-81-8 (hydroperoxide, heptyl)
hydroperoxide, heptyl structure
Product Name:hydroperoxide, heptyl
hydroperoxide, heptyl Chemical and Physical Properties
Names and Identifiers
-
- hydroperoxide, heptyl
- 1-hydroperoxyheptane
- Heptyl hydroperoxide
- 1-Heptyl hydroperoxide
- n-C7H15OOH
- dioxanonane
- XIOGAMSXYSPUSI-UHFFFAOYSA-N
- DTXSID80227233
- 764-81-8
- SCHEMBL1804145
-
- Inchi： 1S/C7H16O2/c1-2-3-4-5-6-7-9-8/h8H,2-7H2,1H3
- InChI Key： XIOGAMSXYSPUSI-UHFFFAOYSA-N
- SMILES： O(CCCCCCC)O
Computed Properties
- Exact Mass: 132.11508
- Monoisotopic Mass: 132.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 6
- Complexity: 46.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.9202 (rough estimate)
- Melting Point: 35.5°C
- Boiling Point: 184.14°C (rough estimate)
- Refractive Index: 1.4500 (estimate)
- PSA: 29.46
hydroperoxide, heptyl Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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